Cas no 656226-82-3 (2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-)
656226-82-3 structure
Product Name:2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
CAS No:656226-82-3
MF:C10H7F3N2O2S
MW:276.234991312027
CID:1689946
Update Time:2024-08-31
2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
- 2-Thiophenecarboxylic acid, 4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
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- Inchi: 1S/C10H7F3N2O2S/c1-4-2-6(9(16)17)18-8(4)5-3-7(15-14-5)10(11,12)13/h2-3H,1H3,(H,14,15)(H,16,17)
- InChI Key: JEJKPIGWJFOSEZ-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(C2C=C(C(F)(F)F)NN=2)=C(C)C=1
Computed Properties
- Exact Mass: 276.01811
Experimental Properties
- Density: 1.551±0.06 g/cm3(Predicted)
- Boiling Point: 453.7±45.0 °C(Predicted)
- PSA: 65.98
- pka: 3.33±0.10(Predicted)
2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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